2-Ethyl-5-hydroxy-1-methyl-1H-indole-3-carboxylic acid

• Molecular Formula: C12H13NO3
• Molecular Weight: 219.24 g/mol
• SMILES: CCC1=C(C2=C(N1C)C=CC(=C2)O)C(=O)O
• InChI: InChI=1S/C12H13NO3/c1-3-9-11(12(15)16)8-6-7(14)4-5-10(8)13(9)2/h4-6,14H,3H2,1-2H3,(H,15,16)
• InChIKey: LDJFARUFAUGUDC-UHFFFAOYSA-N

2-Ethyl-5-hydroxy-1-methyl-1H-indole-3-carboxylic acid – Core Properties and Compound Class

2-Ethyl-5-hydroxy-1-methyl-1H-indole-3-carboxylic acid (CAS 2060031-60-7) is a substituted indole-3-carboxylic acid with molecular formula C12H13NO3 and a molecular weight of 219.24 g/mol . It carries a 2-ethyl, 5-hydroxy and N-methyl substitution pattern, distinguishing it from simpler indole-3-carboxylic acid scaffolds. The compound is commercially available as a research chemical with a catalogued purity of 95% .

Indole-3-carboxylic acid scaffold with 2-ethyl, 5-hydroxy, and N-methyl substitution

Computed LogP and TPSA support membrane permeability and drug-like polarity profiling

Catalogued minimum purity specification enables reproducible synthetic and assay workflows

Why 2-Methyl or N‑Unsubstituted Indole‑3‑Carboxylic Acids Cannot Replace 2-Ethyl-5-hydroxy-1-methyl-1H-indole-3-carboxylic acid

The 2‑ethyl and N‑methyl substituents jointly govern the compound’s lipophilicity, steric profile and hydrogen‑bonding surface. Simply replacing the 2‑ethyl with a 2‑methyl or removing the N‑methyl group produces analogs with different LogP, TPSA and solution behaviour [1]. Such changes can alter solubility, passive membrane permeability and metabolic stability, making generic substitution unreliable in structure‑activity studies or synthetic sequences where consistent physicochemical properties are critical [1].

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Replacing 2-ethyl with 2-methyl reduces lipophilicity, potentially altering passive permeability and intracellular distribution.

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Removing the N-methyl group changes hydrogen‑bonding capacity and solution behaviour, which may affect solubility and metabolic stability.

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Unsubstituted or differently substituted indole‑3‑carboxylic acids cannot guarantee consistent LogP/TPSA in SAR campaigns without experimental validation.

• [1] Baumann, M., Baxendale, I.R. & Deplante, F. A concise flow synthesis of indole‑3‑carboxylic ester and its derivatisation to an auxin mimic. Beilstein J. Org. Chem. 13, 2549–2560 (2017). https://doi.org/10.3762/bjoc.13.251 View Source

Quantitative Differentiation Evidence for 2-Ethyl-5-hydroxy-1-methyl-1H-indole-3-carboxylic acid

Higher Lipophilicity Compared to the 2‑Methyl Analog

The computed LogP of 2‑ethyl‑5‑hydroxy‑1‑methyl‑1H‑indole‑3‑carboxylic acid is 2.14 . The closest commercial 2‑methyl analog (5‑hydroxy‑2‑methyl‑1H‑indole‑3‑carboxylic acid, CAS 71982‑15‑5) has a lower molecular weight (191.18 g/mol) and, based on the established contribution of a methylene group to LogP (~+0.5 units), is expected to exhibit a LogP below 1.7 . The higher LogP of the 2‑ethyl derivative indicates greater lipophilicity, which can enhance membrane permeability in cell‑based assays.

Higher Lipophilicity

Class-level

LogP 2.14 (calc.)

Estimated +0.4 log units vs. 2-methyl analog

Supports higher passive permeability context in cellular assays.

Computed value; experimental LogP validation recommended.

Evidence Dimension	Calculated octanol‑water partition coefficient (LogP)
Target Compound Data	LogP = 2.14
Comparator Or Baseline	5‑Hydroxy‑2‑methyl‑1H‑indole‑3‑carboxylic acid (CAS 71982‑15‑5); LogP not experimentally reported, estimated ≤1.7 based on methylene contribution
Quantified Difference	ΔLogP estimated ≥ +0.4 log units
Conditions	Computed LogP (method not specified) for target compound

Why This Matters

Higher lipophilicity can improve passive membrane permeability, a key parameter for intracellular target engagement in cellular assays.

Moderate Polar Surface Area Maintains Hydrogen‑Bonding Capacity

The topological polar surface area (TPSA) of 2‑ethyl‑5‑hydroxy‑1‑methyl‑1H‑indole‑3‑carboxylic acid is 62.46 Ų . This value is characteristic of compounds with two hydrogen‑bond donors and three acceptors, and it falls within the range considered favourable for oral bioavailability (typically <140 Ų). The 2‑methyl analog (CAS 71982‑15‑5) is expected to have a nearly identical TPSA because the functional groups are conserved; thus, the TPSA does not differentiate the compounds but confirms their similar hydrogen‑bonding capacity.

Moderate TPSA

Data to verify

TPSA 62.46 Ų (calc.)

Negligible difference from 2-methyl analog

Maintains drug-like polarity profile; consistent hydrogen‑bonding capacity.

Computed TPSA; drug‑likeness descriptors require experimental confirmation.

Evidence Dimension	Topological polar surface area (TPSA)
Target Compound Data	62.46 Ų
Comparator Or Baseline	5‑Hydroxy‑2‑methyl‑1H‑indole‑3‑carboxylic acid (structure‑based prediction); TPSA ≈ 62–64 Ų
Quantified Difference	Negligible difference (<2 Ų)
Conditions	Computed TPSA (method not specified) for target compound

Why This Matters

Maintaining a comparable TPSA ensures that the compound retains a drug‑like polarity profile while the lipophilicity advantage (see above) may improve permeability.

Commercially Defined Purity Supports Reproducible Research

The compound is supplied with a guaranteed minimum purity of 95% . While many indole‑3‑carboxylic acid analogs are offered at similar purity grades (commonly 95–98%), explicit purity specification allows researchers to compare lot‑to‑lot consistency and minimises the risk of impurity‑driven artefacts in biological or synthetic workflows.

Catalogued Purity

Specification review

≥95% minimum purity

Meets common research chemical benchmark

Supports reproducible dose‑response and SAR studies; reduces batch‑dependent variability risk.

Vendor specification; lot‑specific verification recommended.

Evidence Dimension	Minimum purity specification
Target Compound Data	≥95%
Comparator Or Baseline	Typical indole‑3‑carboxylic acid analog catalog purity (95–98%)
Quantified Difference	Not applicable; target meets common industry benchmark
Conditions	Vendor specification

Why This Matters

Explicit purity documentation is essential for reproducible dose‑response or structure‑activity relationship studies and for avoiding batch‑dependent variability.

Recommended Application Scenarios for 2-Ethyl-5-hydroxy-1-methyl-1H-indole-3-carboxylic acid

Medicinal Chemistry Scaffold for SAR Studies Requiring Enhanced Lipophilicity

When a structure‑activity relationship (SAR) campaign demands an indole‑3‑carboxylic acid core with increased LogP to probe membrane permeability or target binding pockets with hydrophobic character, the 2‑ethyl derivative offers a defined lipophilicity increment over the 2‑methyl analog .

Synthetic Intermediate for Derivatisation at the Carboxylic Acid Handle

The free carboxylic acid group enables straightforward amide coupling, esterification or reduction chemistry. The 5‑hydroxy group can be orthogonally protected, allowing sequential functionalisation for library synthesis .

Physicochemical Probe in Permeability or Solubility Assays

The well‑defined LogP (2.14) and moderate TPSA (62.46 Ų) make the compound a suitable calibrant or control for assays that evaluate passive membrane permeability or solubility in early drug discovery pipelines .

Application

Selection Property

Validation Focus

SAR studies requiring higher lipophilicity

Indole-3-carboxylic acid with 2-ethyl substitution and defined LogP increment

Verify LogP consistency and passive permeability in target cellular assay

Synthetic intermediate for derivatization

Free carboxylic acid handle; orthogonally protectable 5-hydroxy group

Confirm purity and reactivity under intended synthetic conditions

Physicochemical probe in permeability/solubility assays

Well-characterized LogP (2.14 calc.) and moderate TPSA profile

Use as calibrant; validate calculated LogP with experimental measurement